Cas no 2126143-62-0 (tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride)

• Product Name: tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride
• CAS No: 2126143-62-0
• MF: C₈H₁₉ClN₂O₃
• MW: 226.701061487198
• CID: 4638852
• Update Time: 2025-11-06

tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-2-amino-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride

• Inchi： 1S/C8H18N2O3.ClH/c1-8(2,3)13-7(12)10-6(4-9)5-11;/h6,11H,4-5,9H2,1-3H3,(H,10,12);1H/t6-;/m0./s1
• InChI Key： IFSXMFIIOIMDNJ-RGMNGODLSA-N
• SMILES： O(C(=O)N[C@H](CO)CN)C(C)(C)C.Cl

Additional information on tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride

Recent Advances in the Study of tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride (CAS: 2126143-62-0)

The compound tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride (CAS: 2126143-62-0) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug synthesis and therapeutic development. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological relevance.

Recent studies have highlighted the role of tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the tert-butyl carbamate group and the amino-hydroxypropyl backbone, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of peptide-based drugs, enzyme inhibitors, and other therapeutic agents.

One of the most notable advancements involves the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved method for its synthesis, achieving higher yields and purity. The study emphasized the importance of controlling reaction conditions, such as temperature and solvent choice, to minimize side reactions and enhance the overall efficiency of the process.

In addition to its synthetic utility, tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride has shown promise in preclinical studies. Preliminary data suggest that derivatives of this compound exhibit moderate activity against certain enzymatic targets, making them potential candidates for further drug development. However, more extensive in vitro and in vivo studies are required to fully elucidate its pharmacological potential.

Looking ahead, researchers are exploring the incorporation of this compound into more complex molecular architectures, such as macrocycles and conjugated systems, to enhance its biological activity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, tert-butyl N-[(2S)-1-amino-3-hydroxypropan-2-yl]carbamate hydrochloride (CAS: 2126143-62-0) represents a valuable tool in modern medicinal chemistry. Its continued study holds the potential to unlock new therapeutic avenues and contribute to the advancement of chemical biology and drug discovery.